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Compound of Interest

Compound Name: 1,1-Diethoxyoctane-d10

Cat. No.: B15558588

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and

quality control standards for 1,1-Diethoxyoctane-d10. The information presented herein is

essential for researchers and professionals in drug development and other scientific fields who

require a thorough understanding of the purity, identity, and stability of this deuterated

compound.

Quantitative Data Summary
The following table summarizes the typical specifications for 1,1-Diethoxyoctane-d10, based

on available product information and standard quality control parameters for deuterated

compounds.
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Parameter Specification Method of Analysis

Chemical Purity ≥98%
Gas Chromatography-Mass

Spectrometry (GC-MS)

Isotopic Enrichment ≥99 atom % D

Nuclear Magnetic Resonance

(NMR) Spectroscopy / Mass

Spectrometry

Molecular Formula C₁₂H₁₆D₁₀O₂ Mass Spectrometry

Molecular Weight 212.40 g/mol Mass Spectrometry

Appearance Colorless to pale yellow liquid Visual Inspection

Identity Confirmation Conforms to structure ¹H NMR, ¹³C NMR, GC-MS

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below. These protocols

are representative of the techniques used to ensure the quality and purity of 1,1-
Diethoxyoctane-d10.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity Confirmation
Objective: To determine the chemical purity of 1,1-Diethoxyoctane-d10 and confirm its identity

by analyzing its mass spectrum.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a Mass Selective

Detector (MSD).

Capillary Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Reagents and Materials:

1,1-Diethoxyoctane-d10 sample
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High-purity helium (carrier gas)

Anhydrous dichloromethane or other suitable solvent for sample dilution

Procedure:

Sample Preparation: Prepare a 1 mg/mL solution of 1,1-Diethoxyoctane-d10 in the chosen

solvent.

GC-MS Parameters:

Inlet Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 50:1

Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/min to 280°C

Final hold: 5 minutes at 280°C

MSD Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Electron Ionization Energy: 70 eV

Mass Range: m/z 30-400

Data Analysis:

The chemical purity is determined by calculating the peak area percentage of the main

component in the FID chromatogram.
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The identity is confirmed by comparing the obtained mass spectrum with a reference

spectrum or by interpreting the fragmentation pattern. The molecular ion peak and

characteristic fragment ions should be consistent with the structure of 1,1-
Diethoxyoctane-d10.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Isotopic Enrichment and Structural Confirmation
Objective: To confirm the molecular structure and determine the isotopic enrichment of 1,1-
Diethoxyoctane-d10.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

Reagents and Materials:

1,1-Diethoxyoctane-d10 sample

Deuterated chloroform (CDCl₃) or other suitable NMR solvent

Tetramethylsilane (TMS) as an internal standard (optional)

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of the 1,1-Diethoxyoctane-d10
sample in 0.6-0.7 mL of the deuterated NMR solvent in an NMR tube.

¹H NMR Spectroscopy:

Acquire a proton NMR spectrum.

The spectrum should show signals corresponding to the non-deuterated positions in the

molecule (e.g., the ethoxy groups). The absence or significant reduction of signals

corresponding to the deuterated octyl chain confirms successful deuteration.

Isotopic enrichment can be estimated by comparing the integral of the residual proton

signals in the deuterated positions to the integral of a known non-deuterated signal.
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¹³C NMR Spectroscopy:

Acquire a carbon-13 NMR spectrum.

The spectrum will show signals for all carbon atoms. The signals for the deuterated

carbons will be observed as multiplets due to C-D coupling and will have a lower intensity

compared to the non-deuterated carbons. This provides further confirmation of the

deuteration pattern.

Data Analysis:

Analyze the chemical shifts, coupling constants, and integration of the signals in the ¹H

and ¹³C NMR spectra to confirm that the structure is consistent with 1,1-Diethoxyoctane-
d10.

The level of deuteration is determined from the ¹H NMR spectrum by quantifying the

residual proton signals at the deuterated positions.

Quality Control Workflow
The following diagram illustrates the logical workflow for the quality control and analysis of 1,1-
Diethoxyoctane-d10, from the initial synthesis to the final product certification.
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Caption: Quality control workflow for 1,1-Diethoxyoctane-d10.
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To cite this document: BenchChem. [In-Depth Technical Guide: Certificate of Analysis for 1,1-
Diethoxyoctane-d10]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558588/docs#in-depth-technical-guide-certificate-
of-analysis-for-1-1-diethoxyoctane-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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